Cas no 91170-93-3 (3-Chloro-4-fluorobenzenesulfonyl chlorid)

3-Chloro-4-fluorobenzenesulfonyl chlorid is a versatile reagent utilized in organic synthesis for introducing chloro and fluoro substituents on benzenesulfonic acid derivatives. Its high purity and reactivity make it a preferred choice for synthesizing complex organic molecules. The selective chlorination and fluorination capabilities of this compound enable precise substitution, thereby enhancing the synthetic efficiency and selectivity of organic reactions.
3-Chloro-4-fluorobenzenesulfonyl chlorid structure
91170-93-3 structure
Product Name:3-Chloro-4-fluorobenzenesulfonyl chlorid
CAS No:91170-93-3
MF:C6H3Cl2FO2S
MW:229.056222200394
MDL:MFCD00041444
CID:91034
PubChem ID:145222
Update Time:2025-06-20

3-Chloro-4-fluorobenzenesulfonyl chlorid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-fluorobenzenesulfonyl chloride
    • C6H3Cl2FO2S
    • 3-Chloro-4-Fluorobenzene-1-Sulfonyl Chloride
    • 3-Chloro-4-fluorobenzenesulphonyl chloride
    • 3-chloro-4-fluorobenzenesulfonylchloride
    • Benzenesulfonyl chloride, 3-chloro-4-fluoro-
    • DXFXNSNBZNELII-UHFFFAOYSA-N
    • 3-chloro-4-fluorophenylsulfonyl chloride
    • 3-Chloro-4-fluorobenzenesulphonylchloride
    • PubChem5093
    • 3-chloro-4-fluoro-benzenesulfonyl chloride
    • KSC488G2P
    • SBB046747
    • BBL0
    • 3-Chloro-4-fluorobenzenesulfonyl chloride (ACI)
    • 3-Chloro-4-fluorobenzensulfonyl chloride
    • 4-Fluoro-5-chlorobenzenesulfonyl chloride
    • DTXCID10160927
    • STK502402
    • BBL017938
    • SCHEMBL67606
    • DTXSID90238436
    • 3-chloro-4 fluorophenyl sulfonylchloride
    • J-512227
    • 4-fluor-3-chlorobenzenesulfonyl chloride
    • PS-10907
    • AKOS000265230
    • 3-chloro-4-fluorobenzenesulphonic acid chloride
    • F2167-0059
    • EN300-17379
    • ALBB-001011
    • CS-W012987
    • 91170-93-3
    • 3-chloro-4-fluorophenyl sulfonylchloride
    • 3-Chloro-4-fluorobenzenesulfonyl chloride, 97%
    • Z56923312
    • MFCD00041444
    • 3-Chloro-4-fluorobenzenesulfonyl chlorid
    • 4-fluoro-3-chlorobenzenesulfonyl chloride
    • 4-fluoro-3-chlorobenzene sulphonyl chloride
    • C1772
    • 4-fluoro-3-chlorobenzenesulphonyl chloride
    • MDL： MFCD00041444
    • Inchi： 1S/C6H3Cl2FO2S/c7-5-3-4(12(8,10)11)1-2-6(5)9/h1-3H
    • InChI Key： DXFXNSNBZNELII-UHFFFAOYSA-N
    • SMILES： O=S(C1C=C(Cl)C(F)=CC=1)(Cl)=O

Computed Properties

  • Exact Mass: 227.92100
  • Monoisotopic Mass: 227.921
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Color/Form: liquid
  • Density: 1.610 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 104-105 °C/1 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.552(lit.)
  • PSA: 42.52000
  • LogP: 3.48740
  • Sensitiveness: Moisture Sensitive
  • Solubility: React with water

3-Chloro-4-fluorobenzenesulfonyl chlorid Security Information

3-Chloro-4-fluorobenzenesulfonyl chlorid Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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3-Chloro-4-fluorobenzenesulfonyl chlorid Production Method

Production Method 1

60811-23-6 60811-23-6
91170-93-3 91170-93-3
Reaction Conditions
1.1 Reagents: Potassium chloride ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Water ;  15 min, rt
Reference
Oxyhalogenation of thiols and disulfides into sulfonyl chlorides/bromides using oxone-KX (X = Cl or Br) in water
Madabhushi, Sridhar; Jillella, Raveendra; Sriramoju, Vinodkumar; Singh, Rajpal, Green Chemistry, 2014, 16(6), 3125-3131

3-Chloro-4-fluorobenzenesulfonyl chlorid Raw materials

3-Chloro-4-fluorobenzenesulfonyl chlorid Preparation Products

3-Chloro-4-fluorobenzenesulfonyl chlorid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:91170-93-3)3-氯-4-氟苯磺酰氯
Order Number:LE1749140
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:91170-93-3)3-氯-4-氟苯磺酰氯
LE1749140
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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